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Compound of Interest

Compound Name: Dicamba-propionic acid

Cat. No.: B12380909 Get Quote

Introduction

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analysis of Dicamba. It is intended for researchers, scientists, and drug development

professionals. Dicamba is a selective herbicide used to control broadleaf weeds.[1][2] It

belongs to the benzoic acid family of chemicals.[3][4][5] The IUPAC name for Dicamba is 3,6-

dichloro-2-methoxybenzoic acid.[1][3] It is important to note that while the query specified

"Dicamba-propionic acid," this is not a standard chemical nomenclature. Propionic acid is

sometimes used as an adjuvant in combination with Dicamba formulations, but it is not

covalently bonded to the Dicamba molecule.[6][7][8] This guide will focus on the chemical entity

of Dicamba.

Chemical Structure and Identification
Dicamba is a derivative of benzoic acid with chlorine and methoxy substitutions on the benzene

ring.

Molecular Structure:

Caption: 2D chemical structure of Dicamba (3,6-dichloro-2-methoxybenzoic acid).

Chemical Identifiers:
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Identifier Value Reference

IUPAC Name
3,6-dichloro-2-methoxybenzoic

acid
[1][3]

CAS Number 1918-00-9 [1][3][5][9][10]

Chemical Formula C₈H₆Cl₂O₃ [1][9][11]

Molar Mass 221.04 g/mol [1][5][9]

InChI Key
IWEDIXLBFLAXBO-

UHFFFAOYSA-N
[1][5][11]

SMILES Clc1ccc(Cl)c(c1OC)C(=O)O [1][5]

Physicochemical Properties
The physicochemical properties of Dicamba are crucial for its environmental fate and biological

activity.

Property Value Reference

Appearance White crystalline solid [1][10]

Melting Point 114-116 °C [1][10]

Water Solubility 6.5 g/L (at 25 °C) [10]

Vapor Pressure 4.5 mPa (at 25 °C) [10]

pKa 1.87 [12]

LogP (Octanol-water partition

coefficient)
2.21 [13]

Synthesis and Manufacturing
Several synthetic routes for Dicamba have been developed. A common method involves the

carboxylation and subsequent methylation of a dichlorophenol derivative.
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General Synthesis Workflow:

Starting Material Intermediate Steps Final Product

2,5-Dichlorophenol CarboxylationCO2, high T/P 3,6-Dichlorosalicylic acid O-methylationDimethyl sulfate Dicamba

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Dicamba.

Experimental Protocol: Synthesis of Dicamba

A representative synthesis of Dicamba involves the following steps[5][13][14][15]:

Carboxylation of 2,5-Dichlorophenol: 2,5-Dichlorophenol is reacted with carbon dioxide

under high temperature and pressure (Kolbe-Schmitt reaction) to introduce a carboxylic acid

group, forming 3,6-dichlorosalicylic acid.[15]

O-methylation: The resulting 3,6-dichlorosalicylic acid is then methylated using a methylating

agent such as dimethyl sulfate in the presence of a base. This step converts the hydroxyl

group to a methoxy group, yielding the final product, Dicamba.[13][14]

Purification: The crude Dicamba is purified by recrystallization or other chromatographic

techniques to obtain a high-purity product.

Analytical Methods
The quantification and identification of Dicamba in various matrices are essential for regulatory

and research purposes. High-performance liquid chromatography (HPLC) and gas

chromatography-mass spectrometry (GC-MS) are commonly employed methods.[16][17][18]

Experimental Protocol: Determination of Dicamba by Reverse-Phase HPLC[16]

Sample Preparation: The sample containing Dicamba is extracted with a suitable organic

solvent. For water samples, acidification followed by liquid-liquid extraction with a solvent like
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methylene chloride is common.[4][17]

Chromatographic System:

Column: C18 reverse-phase column.[16]

Mobile Phase: A mixture of acetonitrile and a phosphate buffer, run under isocratic

conditions.[16]

Detector: UV detector set at an appropriate wavelength for Dicamba.

Analysis: The prepared sample is injected into the HPLC system. The retention time of the

peak corresponding to Dicamba is compared with that of a certified reference standard for

identification. Quantification is achieved by comparing the peak area of the sample with a

calibration curve generated from standards of known concentrations.

Mechanism of Action and Biological Relevance
Dicamba acts as a synthetic auxin, a type of plant growth hormone.[1][3][5] It disrupts normal

plant growth processes, leading to uncontrolled cell division and elongation, ultimately causing

the death of susceptible plants.[2]

Signaling Pathway:
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Caption: Simplified signaling pathway of Dicamba's herbicidal action.

In genetically modified Dicamba-resistant crops, a bacterial enzyme system, dicamba O-

demethylase, is introduced.[1] This enzyme metabolizes Dicamba into a non-herbicidal

compound, 3,6-dichlorosalicylic acid (DCSA).[1][19]

Metabolic Degradation in Resistant Plants:

Dicamba Dicamba O-demethylaseSubstrate 3,6-Dichlorosalicylic acid (DCSA)Produces

Click to download full resolution via product page

Caption: Enzymatic degradation of Dicamba in resistant plants.
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Conclusion

Dicamba is a well-characterized benzoic acid herbicide with a defined chemical structure and

mode of action. Its synthesis and analysis are well-established, relying on standard organic

chemistry techniques and modern analytical instrumentation. Understanding the chemical and

biological properties of Dicamba is critical for its effective and safe use in agriculture and for the

development of new herbicidal technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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